Cas no 85684-23-7 (beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl)

• Product Name: beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl
• CAS No: 85684-23-7
• MF: C₁₀H₁₈O₈
• MW: 266.245124340057
• CID: 733005
• PubChem ID: 187456
• Update Time: 2024-03-01

beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,2-methoxy-1-methylethyl
• 3-ethyl-4-hydroxy-1-phenylquinolin-2-one
• 1-Methoxypropan-2-yl hexopyranosiduronic acid
• beta-D-Glucopyranosiduronic acid, 2-methoxy-1-methylethyl

• Inchi： 1S/C10H18O8/c1-4(3-16-2)17-10-7(13)5(11)6(12)8(18-10)9(14)15/h4-8,10-13H,3H2,1-2H3,(H,14,15)/t4?,5-,6-,7+,8-,10+/m0/s1
• InChI Key： WNWJVTRWDODSSV-FUVYWUSZSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(C)COC)O)O)O

Computed Properties

• Exact Mass: 266.10016753g/mol
• Monoisotopic Mass: 266.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: -1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives